(E)-ethyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H27N3O4S2/c1-4-21-20-23(5-2)18(25)14(29-20)11-15(24)22-17-16(19(26)27-6-3)12-9-7-8-10-13(12)28-17/h14H,4-11H2,1-3H3,(H,22,24)
• InChI Key: PQWWHSYYGVQRLO-UHFFFAOYSA-N
• Canonical SMILES: CCN=C1N(C(=O)C(S1)CC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OCC)CC
• Molecular Formula: C20H27N3O4S2
• Molecular Weight: 437.6 g/mol

Description

(E)-ethyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H27N3O4S2 and its molecular weight is 437.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Pathways and Chemical Characterization : Ethyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is used as a building block in the synthesis of complex heterocycles. For instance, a study described the synthesis of ethyl 3-(3-chloro-2-(3,4-dihydroxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxylate as a precursor for further chemical transformations (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Biological Applications

• Anticancer Activity : This compound serves as a precursor in the synthesis of various heterocycles, which have demonstrated significant anticancer properties. A study utilized it for synthesizing compounds that exhibited potent activity against colon HCT-116 human cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020).

• Antimicrobial Properties : Research has shown that derivatives of this compound can be effective in antimicrobial applications. For example, compounds synthesized from ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have been evaluated for their antimicrobial activities (Hemdan & Abd El-Mawgoude, 2015).

Miscellaneous Applications

• Polymerization and Material Science : This compound has also been explored in the context of polymer science. For example, its derivatives have been studied for free radical polymerization, indicating potential applications in materials science (Ali, Mokhtar, & Elsabee, 2010).

• Molecular Docking Studies : Some studies have utilized derivatives of this compound for molecular docking studies to understand their interaction with biological targets, further highlighting its relevance in drug discovery and design (Spoorthy et al., 2021).